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Compound of Interest

Compound Name: Polybutadiene
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A Comparative Guide to High-Cis and Low-Cis
Polybutadiene in Elastomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of high-cis versus low-cis
polybutadiene (BR) in elastomer applications. The information presented is supported by
experimental data to assist in material selection and formulation development.

Executive Summary

Polybutadiene rubber is a synthetic elastomer widely used in various industries, particularly in
tire manufacturing, due to its excellent abrasion resistance and low-temperature properties.
The performance of polybutadiene is significantly influenced by the microstructure of its
polymer chains, specifically the content of the cis-1,4 isomer. High-cis polybutadiene, with a
cis-1,4 content typically exceeding 90%, generally exhibits superior performance in dynamic
applications compared to its low-cis counterpart, which has a cis-1,4 content of around 40%.[1]
This guide will delve into the specific performance differences, supported by quantitative data
and detailed experimental methodologies.

Performance Comparison: High-Cis vs. Low-Cis
Polybutadiene
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The microstructure of polybutadiene has a profound impact on its macroscopic properties.
High-cis polybutadiene’s linear structure and high stereoregularity lead to enhanced elasticity,
resilience, and resistance to abrasion and fatigue.[1][2] In contrast, low-cis polybutadiene

offers advantages in processability.[1]

Quantitative Data Summary

The following table summarizes the typical quantitative differences in the performance of high-
cis and low-cis polybutadiene elastomers. The data is compiled from a comparative study of a
high-cis Nd-BR (Neocis® BR40) and a low-cis Li-BR (Intene® C30) in a chafer compound
formulation (BR/NR 70/30 with 70 phr of N375 carbon black).[1]
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High-Cis Low-Cis
Property Polybutadiene Polybutadiene Test Method
(Neocis® BR40) (Intene® C30)
Microstructure
cis-1,4 Content > 97%][3] ~38%][4] Internal Method
Physical Properties
Mooney Viscosity (ML
43 MU[3] 40 MU ASTM D1646
1+4 @ 100°C)
Mechanical Properties
(in compound)
Hardness (Shore A) 65 64 ASTM D2240
Tensile Strength
18.5 17.5 ASTM D412
(MPa)
Elongation at Break
450 430 ASTM D412
(%)
Modulus at 300%
12.5 12 ASTM D412
(MPa)
Dynamic & Other
Properties (in
compound)
DIN Abrasion (mm3) 95 105 DIN 53516
Heat Build-up (°C) 25 28 ASTM D623

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance

comparison.

Mooney Viscosity (ASTM D1646)
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This test method determines the viscosity of unvulcanized rubber. A rotor turns at a constant
speed within a heated, pressurized die cavity filled with the rubber sample. The torque required
to maintain the rotor's speed is measured and reported in Mooney Units (MU).

Hardness (ASTM D2240)

This method measures the indentation hardness of rubber using a durometer. A specified
indenter is forced into the material under a specific load. The depth of indentation is converted
into a hardness value on a scale of 0 to 100. For most elastomers, a Type A durometer is used.

Tensile Properties (ASTM D412)

This test evaluates the tensile strength, elongation at break, and modulus of vulcanized rubber.
A dumbbell-shaped specimen is stretched at a constant rate until it breaks. The force required
to break the specimen and the extent of elongation are recorded.

DIN Abrasion (DIN 53516)

This method assesses the abrasion resistance of rubber. A cylindrical rubber specimen is
moved across a rotating abrasive cloth under a specified load. The volume loss of the
specimen after a defined distance is measured.

Heat Build-up (ASTM D623)

This test measures the temperature rise in a rubber sample subjected to rapid, cyclic
deformation. The temperature increase is an indicator of the energy dissipated as heat
(hysteresis), which is a critical parameter for applications like tires.

Visualizing the Performance Relationship

The following diagrams illustrate the logical relationships between the polybutadiene
microstructure and its performance characteristics, as well as a typical experimental workflow
for elastomer characterization.
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Caption: Relationship between cis content and elastomer performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [comparing the performance of high-cis vs. low-cis
polybutadiene in elastomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167195#comparing-the-performance-of-high-cis-vs-
low-cis-polybutadiene-in-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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